Cas no 1805556-87-9 (4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid
• CAS No: 1805556-87-9
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4893677
• Update Time: 2025-06-26

4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid

• Inchi： 1S/C9H7BrF2INO2/c10-3-4-1-6(13)14-8(9(11)12)5(4)2-7(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： DQSMMHHODHSGOU-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(CC(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid

Introduction to 4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid (CAS No. 1805556-87-9)

4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid, identified by the CAS number 1805556-87-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, which is a heterocyclic aromatic ring containing nitrogen, and its structural features make it a valuable intermediate in the synthesis of biologically active molecules. The presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl substituent, and an iodopyridine core, endows this compound with unique reactivity and potential applications in drug discovery and development.

The bromomethyl group (–CH₂Br) is a highly reactive electrophile, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures through cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. The difluoromethyl group (–CF₂), on the other hand, is known for its ability to modulate metabolic stability and pharmacokinetic properties of drug candidates. Fluorine atoms can influence the electronic distribution of the molecule, leading to enhanced binding affinity or altered metabolic pathways. The iodopyridine core provides a versatile handle for further functionalization via palladium-catalyzed reactions, allowing for the introduction of diverse pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. For instance, pyridine-based scaffolds have been extensively explored in the design of kinase inhibitors, antiviral drugs, and anticancer compounds. The structural motif of 4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid aligns well with these trends, offering a platform for generating innovative drug candidates targeting various diseases.

In particular, the combination of halogenated pyridines with acetic acid functionalities has been demonstrated to enhance binding interactions with biological targets. The acetic acid moiety (–COOH) can serve as a hydrogen bond acceptor or participate in ionic interactions with protein residues, improving drug-receptor affinity. This feature is particularly relevant in the design of small-molecule inhibitors where precise molecular recognition is crucial.

Current research in synthetic organic chemistry has emphasized the development of efficient methodologies for constructing complex heterocyclic systems. The synthesis of 4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid exemplifies these efforts, showcasing strategies that leverage transition metal catalysis and multicomponent reactions to achieve high yields and regioselectivity. Such methodologies are essential for enabling rapid access to structurally diverse libraries of compounds for high-throughput screening.

The pharmaceutical industry has increasingly adopted fragment-based drug design approaches, where small molecular fragments are assembled into lead compounds through iterative optimization. The structural components present in 4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid, such as the pyridine ring and functionalized side chains, make it an attractive building block for this purpose. By incorporating this compound into virtual or wet laboratory screening campaigns, researchers can identify novel scaffolds with improved pharmacological profiles.

Another area where this compound shows promise is in the development of radiolabeled probes for diagnostic imaging. The presence of both bromo and iodine substituents allows for facile incorporation of radioisotopes such as ¹⁸F or ¹²⁵I, enabling PET or SPECT imaging studies. Such applications are critical in oncology for visualizing tumor proliferation or inflammation in vivo.

The synthetic utility of 4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid extends beyond pharmaceutical applications. In materials science, halogenated pyridines have been explored as precursors for organic semiconductors and liquid crystals due to their ability to form stable π-conjugated systems. While this compound's primary focus remains in life sciences, its structural versatility could open avenues for interdisciplinary research.

In conclusion,4-(Bromomethyl)-2-(difluoromethyl)-6-iodopyridine-3-acetic acid (CAS No. 1805556-87-9) represents a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse synthetic transformations and biological applications, making it a valuable asset for chemists and biologists alike. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in advancing therapeutic strategies across multiple disease areas.